Cas no 72877-51-1 (neplanocin F)
neplanocin F structure
Product Name:neplanocin F
CAS No:72877-51-1
MF:C11H13N5O3
MW:263.252621412277
CID:977607
PubChem ID:175228
Update Time:2025-04-19
neplanocin F Chemical and Physical Properties
Names and Identifiers
-
- neplanocin F
- 2-(6-Amino-9H-purin-9-yl)-4-(hydroxymethyl)cyclopent-4-ene-1,3-diol
- 72877-51-1
- 4-Cyclopentene-1,3-diol, 2-(6-amino-9H-purin-9-yl)-4-(hydroxymethyl)-
- BRN 4535567
- DTXSID90993659
- 2-(6-Amino-9H-purin-9-yl)-4-(hydroxymethyl)-4-cyclopentene-1,3-diol
- (1R,2S,3S)-2-(6-aminopurin-9-yl)-4-(hydroxymethyl)cyclopent-4-ene-1,3-diol
-
- Inchi: 1S/C11H13N5O3/c12-10-7-11(14-3-13-10)16(4-15-7)8-6(18)1-5(2-17)9(8)19/h1,3-4,6,8-9,17-19H,2H2,(H2,12,13,14)/t6-,8+,9+/m1/s1
- InChI Key: QTTPSWNJDDVBIP-YEPSODPASA-N
- SMILES: O[C@H]1C(CO)=C[C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O
Computed Properties
- Exact Mass: 263.10199
- Monoisotopic Mass: 263.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 130Ų
Experimental Properties
- Density: 1.91
- Boiling Point: 673°C at 760 mmHg
- Flash Point: 360.8°C
- Refractive Index: 1.881
- PSA: 130.31
neplanocin F Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
72877-51-1 (neplanocin F) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk